N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)cyclopropanecarboxamide
Overview
Description
The compound “N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)cyclopropanecarboxamide” is a complex organic molecule. It contains a cyclopropane ring, which is a three-membered carbon ring, and a carboxamide group, which is a common functional group in biochemistry. The molecule also contains a 2-hydroxy-2,2-di(thiophen-2-yl)ethyl group, which includes two thiophene rings. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom .
Scientific Research Applications
Medicinal Chemistry
Thiophene-based compounds have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry . They play a vital role for chemists to improve advanced compounds with a variety of effects .
Material Science
In the field of material science, thiophene derivatives are used as corrosion inhibitors . They have been proven to be effective in this application .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . They are essential in the development of this technology .
Organic Field-Effect Transistors (OFETs)
Thiophene-based compounds are used in the fabrication of organic field-effect transistors (OFETs) . They contribute significantly to the performance of these devices .
Organic Light-Emitting Diodes (OLEDs)
Thiophene-based compounds are also used in the fabrication of organic light-emitting diodes (OLEDs) . They are crucial in enhancing the efficiency and longevity of these devices .
Fungicidal Activity
Some thiophene-based compounds have shown excellent fungicidal activities against certain types of fungi . This makes them valuable in the development of new fungicides .
Urease Inhibition
Certain thiophene-based compounds, such as N-((5’-methyl-[2,2’-bithiophen]-5-yl)sulfonyl)acetamide, have shown excellent urease inhibition activity . This makes them potential candidates for the development of new drugs for diseases related to urease activity .
Mechanism of Action
Target of Action
The compound N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)cyclopropanecarboxamide is a thiophene-based analog . Thiophene derivatives have been found to exhibit a variety of biological effects, including anti-inflammatory and anticancer properties . They are known to interact with various targets, such as voltage-gated sodium channels . .
Mode of Action
For example, some thiophene derivatives are known to act as blockers of voltage-gated sodium channels , which can lead to a variety of physiological effects.
Biochemical Pathways
Thiophene derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .
Result of Action
Based on the known activities of thiophene derivatives, it can be inferred that this compound may have anti-inflammatory or anticancer effects .
properties
IUPAC Name |
N-(2-hydroxy-2,2-dithiophen-2-ylethyl)cyclopropanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S2/c16-13(10-5-6-10)15-9-14(17,11-3-1-7-18-11)12-4-2-8-19-12/h1-4,7-8,10,17H,5-6,9H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPGUTWNBKRVPIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCC(C2=CC=CS2)(C3=CC=CS3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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